Cas no 892755-97-4 (6-chloro-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 6-chloro-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 892755-97-4
• MF: C₁₈H₁₁ClN₂O₃
• MW: 338.74454331398
• CID: 5422265
• Update Time: 2025-10-30

6-chloro-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 6-chloro-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C18H11ClN2O3/c1-10-4-2-3-5-13(10)16-20-17(24-21-16)14-9-11-8-12(19)6-7-15(11)23-18(14)22/h2-9H,1H3
• InChI Key： NXOGMNQLJNRRQM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Cl)C=C2)C=C1C1ON=C(C2=CC=CC=C2C)N=1

Additional information on 6-chloro-3-3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

6-Chloro-3-(3-(2-Methylphenyl)-1,2,4-Oxadiazol-5-Yl)-2H-Chromen-2-One: A Comprehensive Overview

The compound with CAS No 892755-97-4, commonly referred to as 6-chloro-3-(3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl)-2H-chromen-2-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of pharmaceuticals, materials science, and chemical synthesis due to its unique structural properties and functional groups.

The molecular structure of this compound is characterized by a chromenone skeleton, which serves as the core framework. The chromenone moiety is a bicyclic system consisting of a benzene ring fused with a gamma-pyrone ring. This structure is further modified by the presence of a chloro group at the 6-position and an oxadiazole substituent at the 3-position. The oxadiazole group itself is substituted with a methylphenyl group at the 3-position, adding complexity and functionality to the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems. The oxadiazole moiety is known for its ability to act as a bioisostere, providing structural rigidity and enhancing pharmacokinetic properties. Additionally, the chloro group at the 6-position may serve as a site for further functionalization, enabling the attachment of targeting ligands or other bioactive molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving condensation reactions and cyclization steps. The synthesis typically begins with the preparation of the chromenone core, followed by substitution reactions to introduce the chloro and oxadiazole groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

The optical properties of this compound have also been explored in recent research. The chromenone skeleton is known for its strong UV absorption characteristics, which can be further tuned by modifying substituents on the aromatic rings. This makes it a promising candidate for applications in optoelectronics and photovoltaic materials.

Moreover, computational studies have revealed that this compound exhibits favorable solubility profiles in organic solvents, making it suitable for use in organic electronic devices such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The presence of electron-withdrawing groups like chlorine and oxadiazole enhances charge transport properties, which are critical for device performance.

In conclusion, CAS No 892755-97-4, or 6-chloro-3-(3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl)-chromen-< strong > strong >, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of structural features makes it an attractive target for further research and development in both academic and industrial settings.